N-1,3-benzothiazol-2-yl-2-(4-chloro-3-methylphenoxy)propanamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-(4-chloro-3-methylphenoxy)propanamide
• InChI: InChI=1S/C17H15ClN2O2S/c1-10-9-12(7-8-13(10)18)22-11(2)16(21)20-17-19-14-5-3-4-6-15(14)23-17/h3-9,11H,1-2H3,(H,19,20,21)
• InChI Key: ZXEZRLNTVCVSDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC(C)C(=O)NC2=NC3=CC=CC=C3S2)Cl
• Molecular Formula: C17H15ClN2O2S
• Molecular Weight: 346.8 g/mol

Description

N-1,3-benzothiazol-2-yl-2-(4-chloro-3-methylphenoxy)propanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound is known to possess several unique properties that make it an ideal candidate for further research and development.

Scientific Research Applications

Synthesis and Biological Evaluation

A series of N-[(benzo)thiazol-2-yl]-2/3-[3,4-dihydroisoquinolin-2(1H)-yl]ethan/propanamide derivatives were synthesized, revealing activities in psychotropic in vivo, anti-inflammatory in vivo, and cytotoxicity in vitro screenings. These compounds demonstrated marked sedative action, high anti-inflammatory activity, selective cytotoxic effects, NO-induction ability concerning tumor cell lines, and some antimicrobial action. This research underscores the therapeutic potential of benzothiazole derivatives in treating various conditions by correlating their biological activities with structural characteristics and physicochemical parameters (Zablotskaya et al., 2013).

Luminescent Properties and White Light Emission

Benzothiazole derivatives, including N-[4-(benzothiazol-2-yl)-3-hydroxyphenyl]-octanamide (BHPO1), N-[3-(benzothiazol-2-yl)-4-hydroxyphenyl]-octanamide (BHPO2), and N-[4-(benzothiazol-2-yl)phenyl]-octanamide (BPO), were prepared and their luminescence properties investigated. These analogues exhibit distinct absorption maxima and emission regions, contributing to the generation of white light by combining their emissions. This finding offers a new approach to creating white-light emitting devices using benzothiazole derivatives (Lu et al., 2017).

Antimicrobial and Anti-inflammatory Agents

A novel series of benzothiazole derivatives were synthesized and evaluated for their antimicrobial and anti-inflammatory activities. These compounds demonstrated significant anti-bacterial and antifungal activities, with selected compounds also showing anti-inflammatory effects. This study contributes to the development of new therapeutic agents based on benzothiazole scaffolds (Kendre et al., 2015).

Antitumor Activities

Research into benzothiazole derivatives has identified compounds with potent and selective antitumor activity against various cancer cell lines. These studies have explored the synthesis of N-acyl derivatives of arylamines and their metabolic transformations, offering insights into the potential mechanisms of action and therapeutic applications of benzothiazole compounds in cancer treatment (Chua et al., 1999).

Molecular Mechanisms and Drug Development

Further research has focused on understanding the molecular mechanisms underlying the antitumor effects of benzothiazole derivatives and their development as clinical candidates. Studies have highlighted the role of cytochrome P450 enzymes in the biotransformation of these compounds and their interactions with DNA, contributing to their selective anticancer properties (Bradshaw et al., 2004).